Cas no 2227695-71-6 ((2S)-1-(1-methyl-1H-pyrazol-4-yl)propan-2-amine)

• Product Name: (2S)-1-(1-methyl-1H-pyrazol-4-yl)propan-2-amine
• CAS No: 2227695-71-6
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• CID: 5998878
• PubChem ID: 28600178
• Update Time: 2025-05-23

(2S)-1-(1-methyl-1H-pyrazol-4-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(1-methyl-1H-pyrazol-4-yl)propan-2-amine
• 2227695-71-6
• EN300-1832420

• Inchi： 1S/C7H13N3/c1-6(8)3-7-4-9-10(2)5-7/h4-6H,3,8H2,1-2H3/t6-/m0/s1
• InChI Key： UECWYYHRNMAMOT-LURJTMIESA-N
• SMILES： N1(C)C=C(C=N1)C[C@H](C)N

Computed Properties

• Exact Mass: 139.110947427g/mol
• Monoisotopic Mass: 139.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on (2S)-1-(1-methyl-1H-pyrazol-4-yl)propan-2-amine

Research Brief on (2S)-1-(1-methyl-1H-pyrazol-4-yl)propan-2-amine (CAS: 2227695-71-6): Recent Advances and Applications

The compound (2S)-1-(1-methyl-1H-pyrazol-4-yl)propan-2-amine (CAS: 2227695-71-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine derivative, characterized by its pyrazole moiety, has shown promising potential in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and metabolic diseases. Recent studies have explored its pharmacological properties, synthetic pathways, and potential applications, making it a compound of high interest for researchers and industry professionals alike.

One of the key areas of investigation has been the compound's role as a building block in the synthesis of bioactive molecules. Its unique structural features, including the stereogenic center and the pyrazole ring, make it a versatile intermediate for the development of enantioselective drugs. Recent publications have highlighted its use in the synthesis of selective serotonin reuptake inhibitors (SSRIs) and dopamine receptor modulators, which are critical in treating conditions such as depression and Parkinson's disease. The compound's ability to interact with neurotransmitter systems has been a focal point of these studies.

In addition to its applications in neuroscience, (2S)-1-(1-methyl-1H-pyrazol-4-yl)propan-2-amine has also been investigated for its potential in metabolic disorder research. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of G protein-coupled receptor (GPCR) agonists, which play a role in glucose metabolism and insulin sensitivity. The study reported that derivatives of this compound exhibited high binding affinity and selectivity for specific GPCR subtypes, suggesting its utility in developing next-generation antidiabetic drugs.

The synthetic accessibility of (2S)-1-(1-methyl-1H-pyrazol-4-yl)propan-2-amine has also been a topic of recent research. Advances in asymmetric synthesis have enabled the production of this compound with high enantiomeric purity, which is crucial for its pharmaceutical applications. A 2022 paper in Organic Letters detailed a novel catalytic method for its synthesis, utilizing chiral auxiliaries to achieve yields exceeding 90% and enantiomeric excess (ee) of >99%. This methodological breakthrough has significant implications for scalable production and cost-effective drug development.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of derivatives based on this compound. Recent preclinical studies have identified potential issues related to bioavailability and metabolic stability, which are currently being addressed through structural modifications and formulation strategies. Collaborative efforts between academic and industrial researchers are underway to overcome these hurdles and advance the compound into clinical trials.

In conclusion, (2S)-1-(1-methyl-1H-pyrazol-4-yl)propan-2-amine (CAS: 2227695-71-6) represents a valuable scaffold in modern drug discovery, with applications spanning neuroscience and metabolic disease research. Its synthetic versatility, combined with its bioactive potential, positions it as a key player in the development of next-generation therapeutics. Ongoing research aims to further elucidate its mechanisms of action and expand its therapeutic applications, making it a compound to watch in the coming years.